BENGHE Foundational & Exploratory

Check Availability & Pricing

PBRM1 as a Therapeutic Target in Oncology: An
In-depth Technical Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Pbrm1-BD2-IN-6

Cat. No.: B12390766

Introduction to PBRM1

Polybromo-1 (PBRM1), also known as BAF180, is a critical tumor suppressor protein and a
defining subunit of the Polybromo-associated BRG1-associated factor (PBAF) chromatin
remodeling complex.[1][2] The PBAF complex is a specific form of the larger SWI/SNF
(Switch/Sucrose Non-Fermentable) family of ATP-dependent chromatin remodelers, which play
a fundamental role in regulating gene expression by altering the structure of chromatin.[3]
PBRML1 contains six bromodomains that recognize acetylated lysine residues on histones,
enabling the PBAF complex to be recruited to specific genomic locations.[3][4] Through its role
in the PBAF complex, PBRM1 is involved in a multitude of cellular processes, including
transcription, DNA repair, cell cycle control, and the maintenance of genomic stability.[5][6]

Mutations in PBRM1 are frequently observed in a variety of human cancers, with a particularly
high incidence in clear cell renal cell carcinoma (ccRCC), where it is the second most
commonly mutated gene after von Hippel-Lindau (VHL).[7][8] The majority of these mutations
are inactivating, leading to a loss of PBRM1 function and subsequent dysregulation of the
cellular processes it governs.[9] This high frequency of inactivation underscores its importance
in tumor suppression and has positioned PBRM1 as a compelling target for the development of
novel cancer therapies.

The Role of PBRM1 in Oncology

PBRM1 functions as a bona fide tumor suppressor, and its loss is a key event in the
development and progression of several cancers. Inactivating mutations of PBRM1 have been
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identified in a range of malignancies, with the highest frequency observed in clear cell renal cell
carcinoma.

: . : :

PBRM1 Mutation
Cancer Type Reference(s)
Frequency

Clear Cell Renal Cell

_ 28% - 55% [4]
Carcinoma (ccRCC)
Chordomas 11% - 59% [4]
Cholangiocarcinomas 12% - 23% [4]
Mesotheliomas 7% - 20% [4]
Endometrial Carcinomas 12% [4]
Bladder Urothelial Carcinoma 9% [8]
Pancreatic Ductal
_ 10% (8]
Adenocarcinoma
Gallbladder Carcinoma 25% [8]
Gastric Adenocarcinoma 7% [8]
Non-Small Cell Lung Cancer
3% [4]

(NSCLC)

Tumor Suppressor Functions of PBRM1

The tumor suppressor functions of PBRM1 are multifaceted and stem from its central role in
chromatin remodeling. Key functions include:

o Genomic Stability: PBRML is crucial for maintaining centromeric cohesion during mitosis and
facilitating replication re-priming after replication fork stalling.[4] Its loss leads to increased
DNA damage, replication stress, and genomic instability.[10]

¢ Cell Cycle Regulation: PBRM1 is involved in the transcriptional regulation of key cell cycle
inhibitors, such as p21.[8] Loss of PBRM1 can lead to dysregulation of the cell cycle,

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://aacrjournals.org/cancerres/article/81/11/2888/673616/PBRM1-Deficiency-Confers-Synthetic-Lethality-to
https://aacrjournals.org/cancerres/article/81/11/2888/673616/PBRM1-Deficiency-Confers-Synthetic-Lethality-to
https://aacrjournals.org/cancerres/article/81/11/2888/673616/PBRM1-Deficiency-Confers-Synthetic-Lethality-to
https://aacrjournals.org/cancerres/article/81/11/2888/673616/PBRM1-Deficiency-Confers-Synthetic-Lethality-to
https://aacrjournals.org/cancerres/article/81/11/2888/673616/PBRM1-Deficiency-Confers-Synthetic-Lethality-to
https://pmc.ncbi.nlm.nih.gov/articles/PMC9357026/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9357026/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9357026/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9357026/
https://aacrjournals.org/cancerres/article/81/11/2888/673616/PBRM1-Deficiency-Confers-Synthetic-Lethality-to
https://aacrjournals.org/cancerres/article/81/11/2888/673616/PBRM1-Deficiency-Confers-Synthetic-Lethality-to
https://www.urotoday.com/recent-abstracts/urologic-oncology/renal-cancer/131039-pbrm1-deficiency-confers-synthetic-lethality-to-dna-repair-inhibitors-in-cancer-beyond-the-abstract.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC9357026/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12390766?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

promoting uncontrolled cell proliferation.[9][11]

o DNA Damage Response (DDR): PBRML1 patrticipates in the ATM-dependent DNA repair
pathway and transcriptional silencing at DNA double-strand breaks.[4][12]

o Regulation of Gene Expression: PBRM1, as part of the PBAF complex, regulates the
expression of genes involved in various cellular processes, including cell adhesion and
metabolism.[13]

e Modulation of the Tumor Microenvironment: PBRM1 influences the anti-tumor immune
response.[4] Its deficiency has been associated with an improved response to
immunotherapy in some cancers.[14]

Signaling Pathways Involving PBRM1

PBRM1 is a key player in several signaling pathways that are critical for normal cellular function
and are often dysregulated in cancer.

PBRM1 in the SWI/SNF Chromatin Remodeling Pathway

PBRM1 is an integral component of the PBAF form of the SWI/SNF complex. This complex
utilizes the energy from ATP hydrolysis to remodel chromatin, thereby influencing gene
expression. The bromodomains of PBRM1 are crucial for targeting the complex to acetylated
histones.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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